![molecular formula C11H21N3O B6268985 rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis CAS No. 1218518-03-6](/img/no-structure.png)
rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis
Overview
Description
Rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis (Rac-OBPC) is a chiral compound belonging to the class of octahydropyrrolo[2,3-c]pyrroles. It is a synthetic molecule that has been studied for its potential applications in medicinal chemistry, organic synthesis, and biochemistry. Rac-OBPC has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer activities. In addition, it has been used as a chiral template in the synthesis of various pharmaceuticals.
Scientific Research Applications
Rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis has been studied for its potential applications in medicinal chemistry, organic synthesis, and biochemistry. For example, it has been used as a chiral template in the synthesis of various pharmaceuticals, including anti-cancer agents and antifungal agents. In addition, rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis has been studied for its potential anti-inflammatory, antioxidant, and anti-cancer activities.
Mechanism of Action
The exact mechanism of action of rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis is not fully understood. However, it is believed that the compound binds to and inhibits the activity of certain enzymes involved in the metabolism of fatty acids and other molecules. This inhibition of enzyme activity has been linked to the anti-inflammatory and antioxidant effects of rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis. In addition, the compound has been shown to interact with tumor suppressor proteins, which may be involved in its anti-cancer activity.
Biochemical and Physiological Effects
rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis has been found to possess a wide range of biochemical and physiological effects. In animal studies, it has been shown to possess anti-inflammatory, antioxidant, and anti-cancer activity. In addition, the compound has been found to inhibit the activity of certain enzymes involved in the metabolism of fatty acids and other molecules. These effects have been linked to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
Rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is highly stable in solution. In addition, the compound is relatively non-toxic and has been found to possess a wide range of biological activities. However, rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis is not widely available and can be expensive to purchase.
Future Directions
Rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis has potential applications in medicinal chemistry, organic synthesis, and biochemistry. Further research is needed to explore the full therapeutic potential of the compound. Possible future directions include the development of more efficient synthetic methods, the study of the compound’s mechanism of action, and the investigation of its potential therapeutic applications. In addition, further research is needed to explore the potential side effects of rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis and to identify any potential drug interactions.
Synthesis Methods
Rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis can be synthesized through a variety of methods. One method involves the use of a Grignard reaction to form the octahydropyrrolo[2,3-c]pyrrole core. This is followed by the addition of a tert-butyl group and the final carboxamide moiety. This synthesis method has been successfully applied to the synthesis of rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis and other related compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,6aR)-N-tert-butyl-octahydropyrrolo[2,3-c]pyrrole-1-carboxamide, cis involves the following steps: protection of the amine group, formation of the pyrrole ring, reduction of the double bond, and deprotection of the amine group.", "Starting Materials": [ "N-tert-butyl-2,2,2-trichloroacetimidate", "2,5-dimethylpyrrole", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "methanol", "ethyl acetate", "water" ], "Reaction": [ "Protection of the amine group with N-tert-butyl-2,2,2-trichloroacetimidate in the presence of acetic acid", "Addition of 2,5-dimethylpyrrole to the protected amine group to form the pyrrole ring", "Reduction of the double bond in the pyrrole ring with sodium borohydride in the presence of acetic acid", "Deprotection of the amine group with hydrochloric acid in methanol", "Isolation of the product by extraction with ethyl acetate and washing with water" ] } | |
CAS RN |
1218518-03-6 |
Molecular Formula |
C11H21N3O |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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